Cas no 756489-25-5 ( )

  structure
  structure
Product Name: 
CAS No:756489-25-5
MF:C10H8FNO
MW:177.175025939941
MDL:MFCD01319950
CID:876068
PubChem ID:24723812
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(4-FLUOROPHENYL)-4-OXOBUTANENITRILE
    • 4-(4-Fluorophenyl)-4-oxobutyronitrile
    • DTXSID90642211
    • MFCD01319950
    • 756489-25-5
    • CS-0514297
    • AKOS009623078
    •  
    • MDL： MFCD01319950
    • Inchi： 1S/C10H8FNO/c11-9-5-3-8(4-6-9)10(13)2-1-7-12/h3-6H,1-2H2
    • InChI Key： QHHXFEHPLSKVCH-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C(CCC#N)=O

Computed Properties

  • Exact Mass: 177.05900
  • Monoisotopic Mass: 177.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.168
  • Boiling Point: 340.3°C at 760 mmHg
  • Flash Point: 159.6°C
  • Refractive Index: 1.511
  • PSA: 40.86000
  • LogP: 2.31218

  Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

  Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB363688-1 g
4-(4-Fluorophenyl)-4-oxobutyronitrile, 97%; .
 756489-25-5 97%
1g
 €469.80 2023-04-26
abcr
AB363688-2 g
4-(4-Fluorophenyl)-4-oxobutyronitrile, 97%; .
 756489-25-5 97%
2g
 €748.70 2023-04-26
abcr
AB363688-5 g
4-(4-Fluorophenyl)-4-oxobutyronitrile, 97%; .
 756489-25-5 97%
5g
 €1232.80 2023-04-26
Fluorochem
203639-1g
4-(4-Fluorophenyl)-4-oxobutyronitrile
 756489-25-5 97%
1g
 ￡249.00 2022-03-01
Fluorochem
203639-2g
4-(4-Fluorophenyl)-4-oxobutyronitrile
 756489-25-5 97%
2g
 ￡424.00 2022-03-01
Fluorochem
203639-5g
4-(4-Fluorophenyl)-4-oxobutyronitrile
 756489-25-5 97%
5g
 ￡730.00 2022-03-01
abcr
AB363688-1g
4-(4-Fluorophenyl)-4-oxobutyronitrile, 97%; .
 756489-25-5 97%
1g
 €469.20 2025-04-16
abcr
AB363688-2g
4-(4-Fluorophenyl)-4-oxobutyronitrile, 97%; .
 756489-25-5 97%
2g
 €747.30 2025-04-16
abcr
AB363688-5g
4-(4-Fluorophenyl)-4-oxobutyronitrile, 97%; .
 756489-25-5 97%
5g
 €1231.40 2025-04-16
A2B Chem LLC
AC46884-1g
4-(4-Fluorophenyl)-4-oxobutyronitrile
 756489-25-5 97%
1g
 $321.00 2024-04-19

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